Cas no 1519429-02-7 (3-methyl-3-(1-methyl-1H-pyrazol-4-yl)butan-1-amine)

• Product Name: 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)butan-1-amine
• CAS No: 1519429-02-7
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6472739
• PubChem ID: 81014349
• Update Time: 2025-05-20

3-methyl-3-(1-methyl-1H-pyrazol-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)butan-1-amine
• 1519429-02-7
• AKOS019583462
• EN300-1846947

• Inchi： 1S/C9H17N3/c1-9(2,4-5-10)8-6-11-12(3)7-8/h6-7H,4-5,10H2,1-3H3
• InChI Key： LROIDLVPOBBHHL-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=N1)C(C)(C)CCN

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)butan-1-amine

Professional Introduction to Compound with CAS No. 1519429-02-7 and Product Name: 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)butan-1-amine

Compound with the CAS number 1519429-02-7 and the product name 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)butan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound incorporates a methyl-substituted butanamine backbone linked to a 1-methylpyrazole moiety, which confers distinct chemical and biological characteristics. Such structural features are increasingly relevant in the design of novel therapeutic agents, particularly those targeting complex biological pathways.

The 1-methylpyrazole ring is a key pharmacophore in this compound, contributing to its interactions with biological targets. Pyrazole derivatives are well-documented for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer therapies. The presence of the methyl group on the pyrazole ring enhances its binding affinity and metabolic stability, making it an attractive scaffold for drug discovery. Recent studies have highlighted the importance of pyrazole-based compounds in modulating enzyme activity and receptor binding, which aligns with the potential therapeutic applications of this compound.

In the context of modern drug development, the synthesis and characterization of 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)butan-1-amine have been influenced by advancements in synthetic methodologies. The compound's synthesis involves multi-step organic reactions, including condensation, alkylation, and functional group transformations. These synthetic strategies are designed to maximize yield and purity while ensuring scalability for industrial production. The use of transition metal catalysis has been particularly effective in facilitating key bond-forming steps, thereby optimizing the synthetic route.

The biological activity of 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)butan-1-amine has been extensively evaluated in preclinical studies. Initial pharmacokinetic analyses indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are critical for determining its suitability as a lead compound for further development. Additionally, in vitro studies have demonstrated that this compound interacts with several key biological targets, suggesting potential therapeutic efficacy in conditions such as neurodegenerative disorders and metabolic diseases.

One of the most compelling aspects of this compound is its potential to modulate protein-protein interactions (PPIs). PPIs play a crucial role in numerous cellular processes, and their dysregulation is associated with various diseases. The unique structural features of 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)butan-1-amine, particularly the pyrazole moiety, enable it to disrupt or stabilize specific PPIs. This capability is particularly relevant in the development of targeted therapies for cancers and inflammatory diseases, where modulating PPIs can lead to significant clinical benefits.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's mechanism of action. Molecular docking simulations have been employed to predict how 3-methyl-3-(1-methyl-1H-pyrazol-4-yl)butan-1-amine interacts with its target proteins at an atomic level. These simulations have provided valuable insights into binding affinities and possible allosteric effects, guiding medicinal chemists in optimizing its pharmacological properties. Such computational approaches are becoming increasingly integral to drug discovery pipelines, complementing traditional experimental methods.

The therapeutic potential of this compound is further underscored by its ability to cross biological barriers efficiently. Studies have shown that derivatives similar to 3-methyl-3-(1-methyl-1H-pyrazol-4-yb-butan-l-am ine) can penetrate the blood-brain barrier (BBB), making them promising candidates for treating central nervous system (CNS) disorders. The optimization of BBB penetration is a critical consideration in CNS drug development, and compounds with structures similar to this one offer exciting possibilities for overcoming this challenge.

From a regulatory perspective, the development of new pharmaceutical compounds like 3-methyl-butyban-l-am ine derivative must adhere to stringent guidelines set by global health authorities such as the FDA and EMA. These regulations ensure that new drugs are safe and effective before they reach clinical use. The comprehensive characterization of this compound through spectroscopic techniques (e.g., NMR spectroscopy), chromatographic methods (e.g., HPLC), and mass spectrometry has been essential in meeting these regulatory requirements.

The future direction of research on 1519429_02_7 involves exploring its efficacy in animal models and eventually human clinical trials. Preclinical toxicology studies have provided preliminary evidence supporting its safety profile at anticipated therapeutic doses. These studies include assessments of acute toxicity, repeated dose toxicity, genotoxicity, and carcinogenic potential. A thorough understanding of these parameters is crucial before advancing into human trials, where patient safety remains paramount.

In conclusion,1519429_02_7 represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its molecular design incorporates elements that enhance binding affinity to biological targets while maintaining favorable pharmacokinetic properties. As research continues to uncover new insights into disease mechanisms at a molecular level,this compound could play a pivotal role in developing innovative treatments across multiple therapeutic areas.